Cas no 61489-71-2 (Gonadotropin,menopausal)

• Product Name: Gonadotropin,menopausal
• CAS No: 61489-71-2
• MF: C₉H₁₈O
• MW: 142.238623142242
• CID: 503371
• PubChem ID: 21888462
• Update Time: 2025-11-02

Gonadotropin,menopausal Chemical and Physical Properties

Names and Identifiers

• Gonadotropin,menopausal
• Gonadotropin from human menopausal urine
• HUMAN MENOPAUSAL GONADOTROPHIN
• HUMAN MENOPAUSAL GONADOTROPIN (HMG)
• Humegon 100
• Lepori
• Menogon
• Menogon HP
• Menopausal gonadotropin
• Menopur
• Menotrophin
• Menotropin
• Merional
• Neopergonal
• Normegon
• Ovugraf HP
• Pergonal
• Pergonal 150
• Pergonal 75
• Pergovet
• Repronex
• Urogonadotropin
• hMG Fuji
• EN300-1838362
• SCHEMBL1784550
• MENOTROPINS
• AKOS013847259
• 6,6-dimethylheptanal
• 61489-71-2
• 187244-57-1

• MDL： MFCD00131230
• Inchi： 1S/C9H18O/c1-9(2,3)7-5-4-6-8-10/h8H,4-7H2,1-3H3
• InChI Key： CBUWTGCATVNMJE-UHFFFAOYSA-N
• SMILES： O=CCCCCC(C)(C)C

Computed Properties

• Exact Mass: 142.13600
• Monoisotopic Mass: 142.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 89.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Color/Form: White or off white powder
• Melting Point: No data available
• Boiling Point: 183.2±0.0 °C at 760 mmHg
• Flash Point: 57.5±0.0 °C
• PSA: 17.07000
• LogP: 2.79180

Gonadotropin,menopausal Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• RTECS：MT6425640
• Hazardous Material Identification：
• Storage Condition：2-8 ° C storage

Related Categories

• Other Chemical Reagents

Additional information on Gonadotropin,menopausal

Gonadotropin, Menopausal: A Comprehensive Guide to CAS No. 61489-71-2

Gonadotropin, menopausal, with CAS No. 61489-71-2, is a biologically active glycoprotein hormone derived from the urine of postmenopausal women. It plays a crucial role in reproductive health and fertility treatments. This compound is widely used in assisted reproductive technologies (ART) and has gained significant attention due to its effectiveness in treating infertility. The menopausal gonadotropin market is growing rapidly, driven by increasing demand for fertility solutions and advancements in biotechnology.

The primary components of gonadotropin, menopausal are follicle-stimulating hormone (FSH) and luteinizing hormone (LH), which are essential for ovarian follicle development and ovulation. These hormones are meticulously purified to ensure high potency and safety for clinical use. Researchers and healthcare providers often search for "menopausal gonadotropin uses" or "CAS 61489-71-2 applications" to understand its therapeutic potential. The compound's unique properties make it indispensable in treating conditions like polycystic ovary syndrome (PCOS) and hypothalamic amenorrhea.

One of the most searched topics related to gonadotropin, menopausal is its role in in vitro fertilization (IVF). Patients and clinicians frequently inquire about "how does menopausal gonadotropin work in IVF" or "gonadotropin dosage for fertility treatments." The hormone stimulates the ovaries to produce multiple eggs, increasing the chances of successful fertilization. Its efficacy and safety profile have been validated through numerous clinical trials, making it a cornerstone of modern fertility therapies.

The production and quality control of gonadotropin, menopausal (CAS No. 61489-71-2) adhere to stringent regulatory standards. Manufacturers focus on achieving high purity and bioactivity, ensuring consistent performance in clinical settings. Searches for "gonadotropin, menopausal suppliers" or "CAS 61489-71-2 specifications" reflect the industry's emphasis on quality and reliability. Additionally, the compound's stability and storage conditions are critical factors for maintaining its efficacy, a topic often explored by laboratories and pharmacies.

Emerging trends in the menopausal gonadotropin market include the development of recombinant alternatives and personalized treatment protocols. Patients and professionals are increasingly interested in "recombinant vs. urinary gonadotropin" and "personalized gonadotropin therapy." These innovations aim to enhance treatment outcomes while minimizing side effects. The ongoing research into gonadotropin, menopausal continues to uncover new applications, such as its potential role in treating male infertility and certain endocrine disorders.

In conclusion, gonadotropin, menopausal (CAS No. 61489-71-2) remains a vital tool in reproductive medicine. Its widespread use in fertility treatments, coupled with ongoing advancements, ensures its relevance in the evolving healthcare landscape. Whether you're researching "menopausal gonadotropin mechanism of action" or "CAS 61489-71-2 clinical trials," this compound offers a wealth of opportunities for improving patient outcomes and advancing scientific knowledge.